4-tert-Butylcyclohexanone
4-tert-Butylcyclohexanone
p-Tert-butylcyclohexanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. p-Tert-butylcyclohexanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tert-butylcyclohexanone is primarily located in the membrane (predicted from logP). p-Tert-butylcyclohexanone exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
98-53-3
VCID:
VC0146137
InChI:
InChI=1S/C10H18O/c1-10(2,3)8-4-6-9(11)7-5-8/h8H,4-7H2,1-3H3
SMILES:
CC(C)(C)C1CCC(=O)CC1
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
4-tert-Butylcyclohexanone
CAS No.: 98-53-3
Reference Standards
VCID: VC0146137
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
| CAS No. | 98-53-3 |
|---|---|
| Product Name | 4-tert-Butylcyclohexanone |
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | 4-tert-butylcyclohexan-1-one |
| Standard InChI | InChI=1S/C10H18O/c1-10(2,3)8-4-6-9(11)7-5-8/h8H,4-7H2,1-3H3 |
| Standard InChIKey | YKFKEYKJGVSEIX-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC(=O)CC1 |
| Canonical SMILES | CC(C)(C)C1CCC(=O)CC1 |
| Melting Point | 48.5 °C |
| Description | p-Tert-butylcyclohexanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. p-Tert-butylcyclohexanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tert-butylcyclohexanone is primarily located in the membrane (predicted from logP). p-Tert-butylcyclohexanone exists in all eukaryotes, ranging from yeast to humans. |
| Synonyms | 4-tert-Butylcyclohexanone |
| PubChem Compound | 7392 |
| Last Modified | Nov 12 2021 |
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